2-(2,4-Dichlorophenoxymethyl)-benzoxazole-5-carboxylic acid methyl ester

• Molecular Formula: C16H11Cl2NO4
• Molecular Weight: 352.2 g/mol
• IUPAC Name: methyl 2-[(2,4-dichlorophenoxy)methyl]-1,3-benzoxazole-5-carboxylate
• InChI: InChI=1S/C16H11Cl2NO4/c1-21-16(20)9-2-4-14-12(6-9)19-15(23-14)8-22-13-5-3-10(17)7-11(13)18/h2-7H,8H2,1H3
• InChI Key: DWWSTJUYLYNTTR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)OC(=N2)COC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-Dichlorophenoxymethyl)-benzoxazole-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C16H11Cl2NO4 and its molecular weight is 352.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-amino-4-hydroxy-benzoic acid methyl ester (105.7 mg, 0.63 mmol) and 2,4-dichlorophenoxyacetic acid (100 mg, 0.45 mmol) in PPSE (1.5 mL) was heated at 160° C. for 4 h. At the end of the reaction period, the mixture was taken to 3 mL dichloromethane and neutralized with 4.5 mL 1 N NaOH solution. The organic layer was separated and the aqueous solution extracted with 3×3 mL portions of dichloromethane. The combined extracts were dried over anhydrous MgSO4, filtered and the solvent was removed with rotary evaporator under reduced pressure. The residue was purified by flash chromatography (EtOAc:hexanes=1:1) to afford 2-(2,4-dichlorophenoxymethyl)-benzoxazole-5-carboxylic acid methyl ester as a colorless powder (0.115 g, 52% yield).